Cas no 1536837-46-3 (2-Methylbenzo[d]oxazole-5-thiol)

• Product Name: 2-Methylbenzo[d]oxazole-5-thiol
• CAS No: 1536837-46-3
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 4816945
• PubChem ID: 83529189
• Update Time: 2025-05-20

2-Methylbenzo[d]oxazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]oxazole-5-thiol
• 5-Mercapto-2-methylbenzo[d]oxazole

• Inchi： 1S/C8H7NOS/c1-5-9-7-4-6(11)2-3-8(7)10-5/h2-4,11H,1H3
• InChI Key： FCCSRWOMPBOKBI-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)N=C(C)O2

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Methylbenzo[d]oxazole-5-thiol

2-Methylbenzo[d]oxazole-5-thiol: A Comprehensive Overview

The compound with CAS No 1536837-46-3, commonly referred to as 2-Methylbenzo[d]oxazole-5-thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of thiol-containing heterocycles, which are known for their versatile applications in various scientific domains. The structure of 2-Methylbenzo[d]oxazole-5-thiol consists of a benzo[d]oxazole ring system with a methyl group at the 2-position and a thiol (-SH) group at the 5-position, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the potential of 2-Methylbenzo[d]oxazole-5-thiol in the development of advanced materials, particularly in the realm of coordination chemistry and supramolecular assembly. The thiol group in this compound serves as a versatile coordinating ligand, enabling the formation of stable metal complexes with a wide range of transition metals. For instance, researchers have demonstrated that 2-Methylbenzo[d]oxazole-5-thiol can form robust copper and gold complexes, which exhibit intriguing magnetic and electronic properties. These findings underscore its potential applications in the design of novel sensors, catalysts, and electronic devices.

In addition to its role in coordination chemistry, 2-Methylbenzo[d]oxazole-5-thiol has shown promise in the field of medicinal chemistry. The benzo[d]oxazole core is a well-known scaffold for drug discovery due to its ability to interact with various biological targets. Recent investigations have revealed that this compound exhibits moderate anti-inflammatory and antioxidant activities, making it a valuable lead compound for further optimization. Furthermore, its thiol group endows it with redox activity, which could be exploited in designing drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 2-Methylbenzo[d]oxazole-5-thiol involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole ring system. One common approach involves the condensation reaction between o-aminophenol derivatives and carbonyl compounds under acidic conditions. The subsequent introduction of the methyl group at the 2-position and the thiol group at the 5-position requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability.

From an environmental standpoint, 2-Methylbenzo[d]oxazole-5-thiol has been evaluated for its biodegradability and eco-toxicological effects. Initial studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term impact on aquatic ecosystems. Regulatory agencies have not classified this compound as hazardous under current guidelines, but ongoing monitoring is recommended to ensure compliance with evolving environmental standards.

In conclusion, 2-Methylbenzo[d]oxazole-5-thiol (CAS No 1536837-46-3) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical structure endows it with versatile properties that make it an attractive candidate for applications ranging from materials science to medicinal chemistry. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.